Cas no 2034616-58-3 (N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide)
N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS025317983
- N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide
- N-[(4-methoxyphenyl)methyl]-3-quinolin-2-yloxypyrrolidine-1-carboxamide
- 2034616-58-3
- N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide
- F6476-3887
-
- Inchi: 1S/C22H23N3O3/c1-27-18-9-6-16(7-10-18)14-23-22(26)25-13-12-19(15-25)28-21-11-8-17-4-2-3-5-20(17)24-21/h2-11,19H,12-15H2,1H3,(H,23,26)
- InChI Key: ZLDQAGZILKAAHK-UHFFFAOYSA-N
- SMILES: O(C1C=CC2C=CC=CC=2N=1)C1CN(C(NCC2C=CC(=CC=2)OC)=O)CC1
Computed Properties
- Exact Mass: 377.17394160g/mol
- Monoisotopic Mass: 377.17394160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 509
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 63.7Ų
N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6476-3887-2μmol |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-5μmol |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 5μl |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-10μmol |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 10μl |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-20μmol |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 20μl |
$79.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-1mg |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 1mg |
$54.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-2mg |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 2mg |
$59.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-3mg |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 3mg |
$63.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-4mg |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-5mg |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 5mg |
$69.0 | 2023-07-05 | |
| Life Chemicals | F6476-3887-10mg |
N-[(4-methoxyphenyl)methyl]-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide |
2034616-58-3 | 90%+ | 10mg |
$79.0 | 2023-07-05 |
N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide
Comprehensive Overview of N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide (CAS No. 2034616-58-3)
N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide (CAS No. 2034616-58-3) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name, combines a pyrrolidine core with quinoline and methoxybenzyl moieties, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with various enzymes and receptors.
The compound's structure features a pyrrolidine-1-carboxamide backbone, which is a common motif in medicinal chemistry due to its favorable pharmacokinetic properties. The addition of a quinolin-2-yloxy group enhances its binding affinity to specific targets, while the 4-methoxybenzyl substituent contributes to its solubility and metabolic stability. These attributes make N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide a promising scaffold for designing novel therapeutics, particularly in areas such as oncology, neurology, and infectious diseases.
In recent years, the demand for small molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide aligns with this trend, as its mechanism of action can be tailored to address specific disease pathways. For instance, its quinoline component is known to exhibit antimicrobial and anti-inflammatory properties, which could be leveraged in developing treatments for resistant infections or chronic inflammatory conditions.
Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The pyrrolidine ring is a common feature in many CNS-active drugs, owing to its ability to cross the blood-brain barrier. Researchers are exploring whether N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide could be optimized to target neurodegenerative diseases such as Alzheimer's or Parkinson's, where current treatment options remain limited.
From a synthetic chemistry perspective, the preparation of N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide involves multi-step organic reactions, including amide bond formation and ether linkage construction. The compound's purity and yield are critical factors for its application in high-throughput screening and preclinical studies. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.
The growing interest in personalized medicine and drug repurposing has further highlighted the importance of compounds like N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide. Its modular structure allows for facile derivatization, enabling researchers to explore new therapeutic indications. For example, recent studies have investigated its potential as an immunomodulator or kinase inhibitor, expanding its utility beyond traditional applications.
In conclusion, N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide (CAS No. 2034616-58-3) represents a compelling example of modern medicinal chemistry's ingenuity. Its multifaceted properties and adaptability make it a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.
2034616-58-3 (N-(4-methoxybenzyl)-3-(quinolin-2-yloxy)pyrrolidine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)